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Compound of Interest

Compound Name: SUN B8155

Cat. No.: B1139409 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the non-peptide calcitonin receptor agonist, SUN B8155.

The following procedural guidance is based on general laboratory safety protocols and

supplier-provided information.

Quantitative Data Summary
The following table summarizes the key quantitative data available for SUN B8155.
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Property Value Source

Molecular Weight 273.29 g/mol

Formula C₁₄H₁₅N₃O₃

Purity ≥97%

CAS Number 345893-91-6

Solubility in DMSO Soluble to 100 mM

Storage Conditions

Powder
Store at +4°C or -20°C for

long-term storage.
[1]

In DMSO
Up to 2 weeks at 4°C; up to 6

months at -80°C.
[1]

Operational Plan for Handling SUN B8155
1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name, CAS number, and quantity match the order.

Personnel handling the incoming shipment should wear nitrile gloves.

2. Storage:

Store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated area.

[2]

For long-term storage of the powder, a temperature of -20°C is recommended.[1]

Stock solutions in DMSO should be stored at -80°C for up to 6 months.[1]

Avoid direct sunlight and sources of ignition.[2]
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3. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles with side shields are required.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[2]

Skin and Body Protection: A lab coat or other impervious clothing should be worn to prevent

skin contact.[2]

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosol formation, a suitable respirator should be used in a well-ventilated area or fume

hood.[2]

4. Handling and Use:

All handling of SUN B8155 should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.

Avoid inhalation of dust or aerosols.[2]

Prevent contact with skin and eyes.[2]

Use appropriate lab equipment (spatulas, weighing paper, etc.) to handle the solid.

Ensure a safety shower and eyewash station are readily accessible.[2]

Disposal Plan
Waste Categorization: Unused SUN B8155 and any materials contaminated with it should be

treated as hazardous chemical waste.

Containment: Collect waste in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not dispose of it down the drain or in regular trash.[2]

Decontamination: Decontaminate surfaces and equipment that have come into contact with

SUN B8155 by scrubbing with a suitable solvent (e.g., alcohol), followed by a soap and
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water wash.[2]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a 10 mM stock solution of SUN B8155 in DMSO.

Materials:

SUN B8155 powder

Dimethyl sulfoxide (DMSO), anhydrous

Vortex mixer

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or vials

Procedure:

Allow the vial of SUN B8155 powder to equilibrate to room temperature before opening to

prevent condensation.

Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to

prepare a 10 mM stock solution from 1 mg of SUN B8155 (MW: 273.29), you would add

365.9 µL of DMSO.

Carefully add the calculated volume of DMSO to the vial containing the SUN B8155 powder.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If necessary, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the stock solution at -20°C or -80°C as recommended.

Workflow for Handling SUN B8155
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Click to download full resolution via product page

Caption: Workflow for the safe handling of SUN B8155 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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